Cas no 25100-55-4 (Propanedioic acid,2-[(4-iodophenyl)methyl]-)

• Product Name: Propanedioic acid,2-[(4-iodophenyl)methyl]-
• CAS No: 25100-55-4
• MF: C₁₀H₉IO₄
• MW: 320.080535650253
• CID: 266228
• PubChem ID: 193059
• Update Time: 2025-04-19

Propanedioic acid,2-[(4-iodophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[(4-iodophenyl)methyl]-
• 2-[(4-iodophenyl)methyl]propanedioic acid
• ((4-Iodophenyl)methyl)propanedioic acid
• Iodobenzylmalonate
• SCHEMBL6869156
• 25100-55-4
• DTXSID50179790

• Inchi： 1S/C10H9IO4/c11-7-3-1-6(2-4-7)5-8(9(12)13)10(14)15/h1-4,8H,5H2,(H,12,13)(H,14,15)
• InChI Key： SFNPFIRJKDCDGR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 319.95407
• Monoisotopic Mass: 319.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.917
• Boiling Point: 431.8°Cat760mmHg
• Flash Point: 214.9°C
• Refractive Index: 1.652
• PSA: 74.6